Cas no 190187-98-5 ((2-Butylcyclopropyl)boronic acid)
190187-98-5 structure
Product Name:(2-Butylcyclopropyl)boronic acid
CAS No:190187-98-5
MF:C7H15BO2
MW:142.003802537918
CID:2787088
PubChem ID:15632195
Update Time:2025-04-21
(2-Butylcyclopropyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 190187-98-5
- DTXSID40576037
- DTXCID30526809
- (2-Butylcyclopropyl)boronic acid
-
- Inchi: 1S/C7H15BO2/c1-2-3-4-6-5-7(6)8(9)10/h6-7,9-10H,2-5H2,1H3
- InChI Key: JGKUHIAOLUTHAW-UHFFFAOYSA-N
- SMILES: OB(C1CC1CCCC)O
Computed Properties
- Exact Mass: 142.1165099Da
- Monoisotopic Mass: 142.1165099Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 1.03950
(2-Butylcyclopropyl)boronic acid Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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